Cas no 90044-49-8 (3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid)

• Product Name: 3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid
• CAS No: 90044-49-8
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 1948062
• PubChem ID: 11381304
• Update Time: 2025-04-21

3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(4-hydroxyphenyl)-4-phenyl-1,3-oxazol-2-yl]propanoic acid
• LogP
• SCHEMBL5549742
• YAISBCRKKPIEOS-UHFFFAOYSA-N
• 2-Oxazolepropanoic acid, 5-(4-hydroxyphenyl)-4-phenyl-
• 5-(4-Hydroxyphenyl)-4-phenyl-2-oxazolepropanoic acid
• 90044-49-8
• DTXSID40238007
• DTXCID20160498

• Inchi： 1S/C18H15NO4/c20-14-8-6-13(7-9-14)18-17(12-4-2-1-3-5-12)19-15(23-18)10-11-16(21)22/h1-9,20H,10-11H2,(H,21,22)
• InChI Key： YAISBCRKKPIEOS-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=NC(C2C=CC=CC=2)=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 309.100108
• Monoisotopic Mass: 309.100108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.6

Experimental Properties

• Density: 1.297
• Boiling Point: 505.6°C at 760 mmHg
• Flash Point: 259.6°C
• Refractive Index: 1.617